Cas no 1233951-94-4 (Tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate
• CAS No: 1233951-94-4
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 4788409
• Update Time: 2025-08-01

Tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate
• Tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate

• Inchi： 1S/C16H26N4O2/c1-16(2,3)22-15(21)20-8-6-12(7-9-20)10-18-14-5-4-13(17)11-19-14/h4-5,11-12H,6-10,17H2,1-3H3,(H,18,19)
• InChI Key： WLHTUAVMBLSSFH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CNC2C=CC(=CN=2)N)CC1)=O

Computed Properties

• Exact Mass: 306.206
• Monoisotopic Mass: 306.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate

Tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate (CAS No. 1233951-94-4): A Comprehensive Overview

Tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate (CAS No. 1233951-94-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

Tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate is a derivative of piperidine, a six-membered heterocyclic amine. The compound features a tert-butyl group attached to the carboxylate moiety, which provides steric protection and enhances its stability. The central piperidine ring is linked to a methyl group that is substituted with an amino-pyridine moiety. This structural arrangement confers unique chemical and biological properties to the compound.

The molecular formula of Tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate is C₁₇H₂₆N₄O₂, with a molecular weight of approximately 306.41 g/mol. The compound is typically obtained as a white crystalline solid and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point ranges from 130 to 135°C, making it suitable for various chemical reactions and analytical techniques.

Synthesis Methods

The synthesis of Tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate has been extensively studied and optimized by researchers to achieve high yields and purity. One common synthetic route involves the reaction of tert-butyl piperidine-1-carboxylate with 2-chloro-N-(5-nitropyridin-2-yl)acetamide, followed by reduction of the nitro group to an amino group. This method ensures the formation of the desired product with minimal side reactions.

Another approach involves the coupling of tert-butyl piperidine-1-carboxylate with 2-(aminomethyl)-5-nitropyridine using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl). The resulting intermediate is then subjected to hydrogenation to reduce the nitro group to an amino group, yielding the final product.

Biological Activities and Applications

Tert-Butyl 4-[(5-aminopyridin-2-ylamino)methyl]piperidine-1-carboxylate has been investigated for its potential biological activities, particularly in the context of neurodegenerative diseases and cancer. Recent studies have shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that Tert-butyl 4-[((5-amino-pyridin-2-yloxy)-methyl)-methyl-amino]-pyrrolidine -1-carboxylic acid tert-butyl ester (a closely related compound) effectively inhibited the aggregation of alpha-synuclein, a protein implicated in Parkinson's disease. This finding suggests that compounds like Tert-butyl 4-[((5-amino-pyridin -2-yloxy)-methyl)-methyl-amino]-pyrrolidine -1-carboxylic acid tert-butyl ester may have therapeutic potential in preventing or slowing down the progression of neurodegenerative disorders.

Beyond its neuroprotective properties, Tert-butyl 4-[((5-amino-pyridin -2-yloxy)-methyl)-methyl-amino]-pyrrolidine -1-carboxylic acid tert-butyl ester has also shown promise in cancer research. A study published in Cancer Research reported that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

Recent Research Developments

The ongoing research on Tert-butyl 4-[((5-amino-pyridin -2-yloxy)-methyl)-methyl-amino]-pyrrolidine -1-carboxylic acid tert-butyl ester continues to uncover new insights into its biological activities and potential therapeutic applications. For instance, a recent study published in ACS Chemical Biology explored the use of this compound as a scaffold for developing novel inhibitors of protein-protein interactions (PPIs). The researchers successfully synthesized several derivatives with enhanced binding affinity and selectivity towards specific PPIs involved in cancer progression.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the structure/activity relationship (SAR) of Tert-butyl 4-[((5-amino-pyridin -2-yloxy)-methyl)-methyl-amino]-pyrrolidine -1-carboxylic acid tert-butyl ester. By systematically modifying various functional groups within the molecule, they identified key structural features responsible for its biological activities. These findings provide valuable guidance for optimizing the design of more potent and selective analogs.

Conclusion

Tert-butyl 4-[((5-amino-pyridin -2-yloxy)-methyl)-methyl-amino]-pyrrolidine -1-carboxylic acid tert-butyl ester (CAS No. 1233951-94-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological profile, this compound holds significant promise for addressing unmet medical needs in areas such as neurodegenerative diseases and cancer.